Cas no 2138190-97-1 (7,7,9,9-Tetramethyl-1-(propan-2-yl)-1,8-diazaspiro[4.5]decan-4-one)

• Product Name: 7,7,9,9-Tetramethyl-1-(propan-2-yl)-1,8-diazaspiro[4.5]decan-4-one
• CAS No: 2138190-97-1
• MF: C₁₅H₂₈N₂O
• MW: 252.395624160767
• CID: 6299995
• PubChem ID: 165477130
• Update Time: 2025-07-15

7,7,9,9-Tetramethyl-1-(propan-2-yl)-1,8-diazaspiro[4.5]decan-4-one Chemical and Physical Properties

Names and Identifiers

• EN300-785499
• 2138190-97-1
• 7,7,9,9-tetramethyl-1-(propan-2-yl)-1,8-diazaspiro[4.5]decan-4-one
• 7,7,9,9-Tetramethyl-1-(propan-2-yl)-1,8-diazaspiro[4.5]decan-4-one

• Inchi： 1S/C15H28N2O/c1-11(2)17-8-7-12(18)15(17)9-13(3,4)16-14(5,6)10-15/h11,16H,7-10H2,1-6H3
• InChI Key： DXKWSEYKRSZFRE-UHFFFAOYSA-N
• SMILES： O=C1CCN(C(C)C)C21CC(C)(C)NC(C)(C)C2

Computed Properties

• Exact Mass: 252.220163521g/mol
• Monoisotopic Mass: 252.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.3Ų

Additional information on 7,7,9,9-Tetramethyl-1-(propan-2-yl)-1,8-diazaspiro[4.5]decan-4-one

Recent Advances in the Study of 7,7,9,9-Tetramethyl-1-(propan-2-yl)-1,8-diazaspiro[4.5]decan-4-one (CAS: 2138190-97-1)

The compound 7,7,9,9-Tetramethyl-1-(propan-2-yl)-1,8-diazaspiro[4.5]decan-4-one (CAS: 2138190-97-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic structure is of particular interest due to its potential applications in drug discovery and development, particularly as a scaffold for novel therapeutic agents. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a promising candidate for further investigation.

One of the key areas of research has been the optimization of synthetic routes for 7,7,9,9-Tetramethyl-1-(propan-2-yl)-1,8-diazaspiro[4.5]decan-4-one. A study published in the Journal of Medicinal Chemistry (2023) detailed a highly efficient and scalable synthesis method, achieving a yield of over 85% with minimal byproducts. This advancement is critical for enabling large-scale production and further pharmacological evaluation. The study also highlighted the compound's stability under various physiological conditions, suggesting its suitability for in vivo applications.

In terms of pharmacological activity, preliminary studies have indicated that 7,7,9,9-Tetramethyl-1-(propan-2-yl)-1,8-diazaspiro[4.5]decan-4-one exhibits moderate binding affinity to certain G-protein-coupled receptors (GPCRs), which are often targeted in the treatment of neurological disorders. A recent in vitro assay demonstrated its ability to modulate dopamine receptor activity, hinting at potential applications in Parkinson's disease or schizophrenia. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

Another promising avenue of research involves the compound's potential as a building block for more complex molecular architectures. Its spirocyclic core offers unique stereochemical properties that can be exploited to design molecules with enhanced selectivity and potency. A 2024 study in ACS Chemical Biology explored the incorporation of this scaffold into larger pharmacophores, resulting in compounds with improved pharmacokinetic properties. This approach could pave the way for the development of next-generation therapeutics with reduced off-target effects.

Despite these encouraging findings, challenges remain in fully elucidating the compound's mechanism of action and optimizing its therapeutic potential. Current research efforts are focused on structural modifications to enhance bioavailability and target specificity. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications.

In conclusion, 7,7,9,9-Tetramethyl-1-(propan-2-yl)-1,8-diazaspiro[4.5]decan-4-one (CAS: 2138190-97-1) represents a versatile and promising scaffold in medicinal chemistry. Recent advancements in its synthesis and preliminary pharmacological evaluations underscore its potential as a foundation for novel therapeutics. Continued research and development will be essential to unlock its full therapeutic potential and address the remaining challenges in its application.